Methyl 4-(2-Fluoroethoxy)-2-hydroxybenzoate

• CAS No.: 651331-90-7
• Molecular Formula: C10H11FO4
• Molecular Weight: 214.19 g/mol
• IUPAC Name: methyl 4-(2-fluoroethoxy)-2-hydroxybenzoate
• InChI: InChI=1S/C10H11FO4/c1-14-10(13)8-3-2-7(6-9(8)12)15-5-4-11/h2-3,6,12H,4-5H2,1H3
• InChI Key: NGAQBVSDCROTEW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)OCCF)O

Description

Methyl 4-(2-Fluoroethoxy)-2-hydroxybenzoate is a useful research compound. Its molecular formula is C10H11FO4 and its molecular weight is 214.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 2,4-dihydroxybenzoate (5.04 g, 30 mmol), 1-bromo-2-fluoroethane (4.18 g, 2.46 mL, 33 mmol), potassium carbonate (4.55 g, 33 mmol) and potassium iodide (1 g) in DMF (20 mL) was heated overnight at 55-60° C. before it was poured into water (150 mL). The resulting white precipitate was filtered, redissolved in dichloromethane, dried (MgSO4), concentrated and diluted with hexane to afford the ether in two crops (1.30 g and 2.19 g). The first crop was characterized: